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Compound of Interest

Compound Name: AVX 13616

Cat. No.: B10800273

Disclaimer: The information available on AVX 13616 is limited. This document summarizes the
publicly accessible data, which primarily consists of press releases and product data sheets.
Detailed peer-reviewed studies and comprehensive clinical trial data, which are necessary for a
complete technical guide, are not readily available. Therefore, the core requirements for in-
depth experimental protocols, extensive quantitative data, and detailed signaling pathways
cannot be fully met.

Introduction

AVX 13616 is an antibacterial compound that has demonstrated promising activity against a
range of Gram-positive bacteria, including multi-drug resistant Staphylococcus aureus (MRSA).
Developed by Avexa and later licensed to Valevia Pharmaceuticals, initial reports highlighted its
potential for treating hospital-acquired infections and for topical applications in skin infections.

[1]

Preclinical Activity against Staphylococcus aureus

Early laboratory testing of AVX 13616 revealed its efficacy against clinically relevant bacterial
strains. The compound showed positive activity against Staphylococcus aureus, including
multi-drug resistant variants.[1]

In Vitro Susceptibility
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Limited available data indicates that AVX 13616 exhibits a potent inhibitory effect on the growth
of various staphylococcal strains.

Table 1: Minimum Inhibitory Concentrations (MICs) of AVX 13616 against Staphylococcal

Isolates
Bacterial Strain MIC Range (pg/mL)
S. aureus 2-4
Coagulase-negative staphylococci 2-4
Methicillin-resistant S. aureus (MRSA) 2-4
Vancomycin-intermediate S. aureus (VISA) 2-4

| Vancomycin-resistant S. aureus (VRSA) | 2-4 |

Source: Product Data Sheet

Lack of Cross-Resistance

An important characteristic noted in early testing was that AVX 13616 did not show cross-
resistance with other existing classes of antibiotics.[1] This suggests a potentially novel
mechanism of action that could be effective against bacterial strains that have developed
resistance to current therapies.

Mechanism of Action

The precise mechanism of action of AVX 13616 has not been publicly disclosed in the available
documentation. Without this information, a diagram of its signaling pathway or molecular
interactions cannot be generated.

Experimental Models

Details on the experimental protocols for the studies conducted with AVX 13616 are scarce.
The following workflow represents a generalized approach for evaluating a novel topical
antibacterial agent, based on the limited information available.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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